Cas no 7699-03-8 (Benzeneaceticacid, 4-hydroxy-a-phenyl-)

• Product Name: Benzeneaceticacid, 4-hydroxy-a-phenyl-
• CAS No: 7699-03-8
• MF: C₁₄H₁₂O₃
• MW: 228.243284225464
• CID: 580208
• PubChem ID: 250595
• Update Time: 2025-04-19

Benzeneaceticacid, 4-hydroxy-a-phenyl- Chemical and Physical Properties

Names and Identifiers

• Benzeneaceticacid, 4-hydroxy-a-phenyl-
• NSC70176; 4-Oxy-diphenylessigsaeure; CTK5E3686; (4-Hydroxy-phenyl)-phenyl-essigsaeure; KST-1A0491; AC1Q5RSL; (4-hydroxy-phenyl)-phenyl-acetic acid; SureCN2942876; (4-hydroxyphenyl)(phenyl)acetic acid; AR-1A5861; Phenyl-< 4-hydroxy-phenyl> -essigsaeure; AC1L5I10;
• (4-hydroxyphenyl)(phenyl)acetic acid
• NSC-70176
• 7699-03-8
• NSC70176
• DTXSID30290654
• SCHEMBL2942876

• Inchi： 1S/C14H12O3/c15-12-8-6-11(7-9-12)13(14(16)17)10-4-2-1-3-5-10/h1-9,13,15H,(H,16,17)
• InChI Key： QKVDVFKHAJTZOJ-UHFFFAOYSA-N
• SMILES： OC(C(C1C=CC=CC=1)C1C=CC(=CC=1)O)=O

Computed Properties

• Exact Mass: 228.07866
• Monoisotopic Mass: 228.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• Density: 1.274
• Boiling Point: 404.2°C at 760 mmHg
• Flash Point: 212.4°C
• Refractive Index: 1.628
• PSA: 57.53